Cas no 41342-91-0 (2-methyl-1-4-(propan-2-yl)phenylpropan-2-ol)

• Product Name: 2-methyl-1-4-(propan-2-yl)phenylpropan-2-ol
• CAS No: 41342-91-0
• MF: C₁₃H₂₀O
• MW: 192.297304153442
• MDL: MFCD00464549
• CID: 5227111
• PubChem ID: 22063486
• Update Time: 2026-03-07

2-methyl-1-4-(propan-2-yl)phenylpropan-2-ol Chemical and Physical Properties

Names and Identifiers

• 1-(4-iso-Propylphenyl)-2-methyl-2-propanol
• 2-methyl-1-[4-(propan-2-yl)phenyl]propan-2-ol
• 2-methyl-1-4-(propan-2-yl)phenylpropan-2-ol

• MDL： MFCD00464549
• Inchi： 1S/C13H20O/c1-10(2)12-7-5-11(6-8-12)9-13(3,4)14/h5-8,10,14H,9H2,1-4H3
• InChI Key： UCMLFRCVHNLWOH-UHFFFAOYSA-N
• SMILES： C(C1=CC=C(C(C)C)C=C1)C(C)(O)C

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 3

Additional information on 2-methyl-1-4-(propan-2-yl)phenylpropan-2-ol

Introduction to 2-Methyl-1-(4-(Propan-2-yl)phenyl)propan-2-ol (CAS No. 41342-91-0)

2-Methyl-1-(4-(propan-2-yl)phenyl)propan-2-ol, also known by its CAS number 41342-91-0, is a synthetic compound that has garnered significant attention in the fields of chemistry, biochemistry, and pharmaceutical research. This compound is characterized by its unique structural features, which include a substituted phenyl group and a branched alcohol moiety. These characteristics contribute to its diverse applications in various scientific and industrial contexts.

The chemical structure of 2-methyl-1-(4-(propan-2-yl)phenyl)propan-2-ol consists of a central carbon atom bonded to a methyl group, a phenyl group substituted with an isopropyl group, and a secondary alcohol group. The presence of these functional groups imparts specific chemical and physical properties to the compound, making it suitable for a wide range of applications. For instance, the alcohol functionality can participate in hydrogen bonding, which is crucial for solubility and reactivity in aqueous environments.

In recent years, 2-methyl-1-(4-(propan-2-yl)phenyl)propan-2-ol has been the subject of numerous studies due to its potential biological activities. Research has shown that this compound exhibits antioxidant properties, which can be beneficial in protecting cells from oxidative stress. Oxidative stress is a significant factor in the development of various diseases, including neurodegenerative disorders, cardiovascular diseases, and cancer. The antioxidant activity of 2-methyl-1-(4-(propan-2-yl)phenyl)propan-2-ol is attributed to its ability to scavenge free radicals and inhibit lipid peroxidation.

Beyond its antioxidant properties, 2-methyl-1-(4-(propan-2-yl)phenyl)propan-2-ol has also been investigated for its anti-inflammatory effects. Inflammation is a complex biological response involving immune cells, blood vessels, and molecular mediators. Chronic inflammation is linked to several chronic diseases, such as arthritis and inflammatory bowel disease. Studies have demonstrated that 2-methyl-1-(4-(propan-2-yl)phenyl)propan-2-ol can modulate the expression of pro-inflammatory cytokines and reduce the production of inflammatory mediators, making it a promising candidate for the development of anti-inflammatory drugs.

The pharmaceutical industry has shown interest in 2-methyl-1-(4-(propan-2-yl)phenyl)propan-2-ol due to its potential therapeutic applications. Clinical trials are currently underway to evaluate its efficacy in treating various conditions. For example, preliminary studies have indicated that this compound may have neuroprotective effects, which could be beneficial in managing neurodegenerative diseases such as Alzheimer's and Parkinson's disease. The mechanism behind these effects is thought to involve the modulation of neurotransmitter levels and the reduction of neuroinflammation.

In addition to its therapeutic potential, 2-methyl-1-(4-(propan-2-yl)phenyl)propan-2-ol has found applications in the cosmetics industry. Its emollient properties make it suitable for use in skin care products, where it can help improve skin hydration and reduce the appearance of fine lines and wrinkles. The compound's ability to enhance skin barrier function and promote cell regeneration further contributes to its appeal in cosmetic formulations.

The synthesis of 2-methyl-1-(4-(propan-2-yl)phenyl)propan-2-ol involves several steps, including the formation of the substituted phenyl group and the introduction of the alcohol functionality. Various synthetic routes have been developed to optimize yield and purity. One common approach involves the reaction of 4-isopropylaniline with an appropriate alkylating agent followed by reduction to form the alcohol. The choice of reagents and reaction conditions can significantly impact the efficiency and selectivity of the synthesis process.

The safety profile of 2-methyl-1-(4-(propan-2-y l)phen yl)p ro pan - 2 - ol strong > has been extensively evaluated through toxicological studies . These studies have shown that the compound exhibits low toxicity when administered at therapeutic doses . However , as with any chemical substance , proper handling and storage precautions should be observed to ensure safety . It is important for researchers and industry professionals to adhere to established guidelines for handling , storage , and disposal of this compound . p > < p > In conclusion ,< strong > 2 - methyl - 1 - ( 4 - ( pro pan - 2 - yl ) phen yl ) pro pan - 2 - ol ( CAS No . 4134 2 - 91 - 0 ) strong > represents a versatile compound with promising applications in pharmaceuticals , cosmetics , and other industries . Its unique chemical structure confers specific properties that make it valuable for both research and commercial purposes . Ongoing research continues to uncover new potential uses for this compound , further highlighting its significance in the scientific community . p > article > response >